Cas no 2649046-93-3 (5-(2-isocyanatoethyl)-6-methylimidazo2,1-b1,3thiazole)

5-(2-Isocyanatoethyl)-6-methylimidazo\[2,1-b\]1,3-thiazole is a heterocyclic organic compound characterized by an imidazo\[2,1-b\]1,3-thiazole ring system substituted at positions 5 and 6. Its key feature is the presence of an isocyanate functional group attached via an ethylene bridge to the nitrogen atom at position 5 of the heterocycle. This specific substitution pattern offers potential advantages in polymer chemistry (e.g., for crosslinking agents) and materials science due to the versatility of both the isocyanate functionality and the rigid heterocyclic scaffold. The methyl substituent at position 6 may influence physical properties or reactivity profiles compared to unsubstituted analogues. This compound represents a specific synthetic target potentially useful in developing novel materials or intermediates requiring these unique structural elements.
5-(2-isocyanatoethyl)-6-methylimidazo2,1-b1,3thiazole structure
2649046-93-3 structure
Product Name:5-(2-isocyanatoethyl)-6-methylimidazo2,1-b1,3thiazole
CAS No:2649046-93-3
MF:C9H9N3OS
MW:207.252259969711
CID:5835720
PubChem ID:165611852
Update Time:2025-06-16

5-(2-isocyanatoethyl)-6-methylimidazo2,1-b1,3thiazole Chemical and Physical Properties

Names and Identifiers

    • 2649046-93-3
    • EN300-1757632
    • 5-(2-isocyanatoethyl)-6-methylimidazo[2,1-b][1,3]thiazole
    • 5-(2-isocyanatoethyl)-6-methylimidazo2,1-b1,3thiazole
    • Inchi: 1S/C9H9N3OS/c1-7-8(2-3-10-6-13)12-4-5-14-9(12)11-7/h4-5H,2-3H2,1H3
    • InChI Key: SMGDKFYSUNHXLB-UHFFFAOYSA-N
    • SMILES: S1C=CN2C1=NC(C)=C2CCN=C=O

Computed Properties

  • Exact Mass: 207.04663309g/mol
  • Monoisotopic Mass: 207.04663309g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 14
  • Rotatable Bond Count: 3
  • Complexity: 254
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 75Ų

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Additional information on 5-(2-isocyanatoethyl)-6-methylimidazo2,1-b1,3thiazole

Comprehensive Overview of 5-(2-isocyanatoethyl)-6-methylimidazo[2,1-b][1,3]thiazole (CAS No. 2649046-93-3)

The compound 5-(2-isocyanatoethyl)-6-methylimidazo[2,1-b][1,3]thiazole (CAS No. 2649046-93-3) is a specialized heterocyclic molecule that has garnered significant attention in pharmaceutical and materials science research. Its unique structure, combining an imidazo[2,1-b][1,3]thiazole core with an isocyanatoethyl functional group, makes it a versatile intermediate for synthesizing bioactive compounds and advanced polymers. Researchers are particularly interested in its potential applications in drug discovery, where its scaffold could serve as a building block for kinase inhibitors or antimicrobial agents.

In recent years, the demand for novel heterocyclic compounds like 5-(2-isocyanatoethyl)-6-methylimidazo[2,1-b][1,3]thiazole has surged due to their role in addressing global health challenges. For instance, its structural analogs have been explored in the development of therapeutics targeting resistant infections—a hot topic in antibiotic research. Additionally, the compound’s isocyanate group offers reactivity that aligns with green chemistry trends, enabling sustainable synthesis routes for high-value chemicals.

From a technical perspective, the stability and solubility of CAS No. 2649046-93-3 under various conditions are critical for its industrial adoption. Studies suggest that modifications to its methylimidazo-thiazole moiety can enhance bioavailability, a key consideration for pharmaceutical formulations. This adaptability has also sparked interest in covalent organic frameworks (COFs), where its bifunctional nature could contribute to designing porous materials for gas storage or catalysis.

The synthesis of 5-(2-isocyanatoethyl)-6-methylimidazo[2,1-b][1,3]thiazole typically involves multi-step protocols, with emphasis on optimizing yield and purity. Advanced techniques such as flow chemistry—a trending topic in process optimization—are being investigated to scale up production efficiently. Furthermore, computational tools like AI-driven molecular modeling are increasingly used to predict its interactions, reflecting the integration of digital technologies in chemical research.

Beyond pharmaceuticals, this compound’s potential in agrochemicals and functional materials is under exploration. Its thiazole ring is known to exhibit herbicidal activity, while the isocyanate functionality could enable covalent bonding in polymer matrices, relevant to smart coatings or adhesives. Such multidisciplinary applications highlight its relevance to current industry 4.0 innovations.

In summary, 5-(2-isocyanatoethyl)-6-methylimidazo[2,1-b][1,3]thiazole represents a compelling case study in modern chemical innovation. Its dual utility in life sciences and materials engineering, coupled with alignment to sustainability goals and digital transformation, positions it as a compound of enduring scientific and commercial interest.

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